Methanone, (4-bromophenyl)-4-pyridinyl-
Overview
Description
“Methanone, (4-bromophenyl)-4-pyridinyl-” is a chemical compound with the molecular formula C13H9BrO . It is also known by other names such as “Benzophenone, 4-bromo-”, “p-Bromobenzophenone”, and "4-Bromobenzophenone" .
Molecular Structure Analysis
The molecular structure of bromophenyl methanone derivatives is often confirmed by techniques such as X-ray crystallography. The structure of “Methanone, (4-bromophenyl)-4-pyridinyl-” is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The bromophenyl group in these compounds is a reactive site that can participate in further chemical reactions.Physical And Chemical Properties Analysis
“Methanone, (4-bromophenyl)-4-pyridinyl-” has a molecular weight of 261.114 . It has a boiling point of 244.0±23.0 °C at 760 mmHg . It also has a flash point of 105.6±9.9 °C .Scientific Research Applications
Analytical Applications
4-Bromobenzophenone, a compound similar to (4-bromophenyl)(pyridin-4-yl)methanone, is used in analytical applications such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) . It’s plausible that (4-bromophenyl)(pyridin-4-yl)methanone could have similar applications.
Chemical Reagent
4-Bromobenzophenone is also used as a chemical reagent . Given the structural similarity, (4-bromophenyl)(pyridin-4-yl)methanone could potentially be used as a reagent in various chemical reactions.
Pharmaceutical Intermediate
4-Bromobenzophenone serves as a pharmaceutical intermediate . It’s possible that (4-bromophenyl)(pyridin-4-yl)methanone could be used in a similar capacity, serving as an intermediate in the synthesis of various pharmaceutical compounds.
Antimicrobial and Anticancer Drug Research
Efforts have been made to study the pharmacological activities of newly synthesized N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives to combat the antimicrobial and anticancer drug resistance by pathogens and cancerous cells . Given the structural similarity, (4-bromophenyl)(pyridin-4-yl)methanone could potentially be used in similar research.
Safety and Hazards
Mechanism of Action
Methanone, (4-bromophenyl)-4-pyridinyl-, also known as (4-bromophenyl)(pyridin-4-yl)methanone, is a chemical compound with the molecular formula C13H9BrO . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.
Target of Action
It is known to belong to the class of organic compounds known as benzophenones , which are often involved in various biological processes.
Mode of Action
For instance, some benzophenones have been found to inhibit the cyclization of squalene into hopene .
Biochemical Pathways
The inhibition of squalene cyclization suggests that it may impact the biosynthesis of sterols and other cyclic compounds .
Pharmacokinetics
The molecular weight of 261114 suggests that it may have reasonable bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Result of Action
One study found that a similar compound showed high inhibitory activity against telomerase and had high antiproliferative capacity on smmc-7721 cells .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s reaction with hydroxyl radicals in the atmosphere can affect its stability . .
properties
IUPAC Name |
(4-bromophenyl)-pyridin-4-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrNO/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVVUXTXBVYRBRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=NC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80354210 |
Source
|
| Record name | Methanone, (4-bromophenyl)-4-pyridinyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methanone, (4-bromophenyl)-4-pyridinyl- | |
CAS RN |
14548-49-3 |
Source
|
| Record name | (4-Bromophenyl)-4-pyridinylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14548-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, (4-bromophenyl)-4-pyridinyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80354210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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